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Compound of Interest

Compound Name: TIM-063

Cat. No.: B15616623

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

TIM-063, a selective and cell-permeable CaMKK inhibitor. Adherence to these procedures is

essential to ensure a safe laboratory environment and the integrity of experimental outcomes.

Immediate Safety and Handling
As a potent, biologically active small molecule, TIM-063 should be handled with a high degree

of caution. The following personal protective equipment (PPE) is mandatory when working with

TIM-063 in solid and solution forms.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to minimize exposure risk.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Double-gloving with

nitrile gloves is required. Change gloves

immediately upon contamination. - Eye

Protection: Chemical splash goggles for a

complete seal. - Lab Coat: Dedicated, non-

absorbent, or disposable lab coat. - Ventilation:

All handling of solid TIM-063 must be performed

in a certified chemical fume hood or a powder

containment hood.

Solution Preparation and Handling

- Gloves: Double-gloving with nitrile gloves. -

Eye Protection: Chemical splash goggles or a

face shield if there is a significant splash risk. -

Lab Coat: Standard laboratory coat. -

Ventilation: Work should be conducted in a

chemical fume hood.

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Containment: All cell culture

work must be performed in a Class II biological

safety cabinet.

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber

gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Operational Plan: From Receipt to Disposal
A clear operational plan is crucial for the safe management of TIM-063.

Receiving and Storage:

Inspect: Upon receipt, visually inspect the packaging for any signs of damage or leakage.
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Log: Document the receipt, quantity, and storage location in the laboratory's chemical

inventory.

Store: Store TIM-063 in a cool, dry, and well-ventilated area, away from incompatible

materials. The container must be tightly sealed and clearly labeled.

Handling and Experimental Use:

Designated Area: Conduct all work with TIM-063 in a designated and clearly marked area.

Fume Hood: Manipulate the solid compound and concentrated solutions exclusively within a

certified chemical fume hood.

Avoid Contamination: Use dedicated spatulas and glassware. If not feasible, thoroughly

decontaminate equipment after each use.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even when gloves have been worn.[1]

Disposal Plan
Proper disposal of TIM-063 and contaminated materials is critical to prevent environmental

contamination and potential exposure.

Waste Identification: All waste contaminated with TIM-063, including unused compound,

solutions, and disposables (e.g., gloves, pipette tips, tubes), must be treated as hazardous

chemical waste.

Waste Segregation:

Solid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Collect in a dedicated, leak-proof, and clearly labeled hazardous waste

container. Do not mix with other solvent waste streams unless compatibility has been

confirmed.
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Sharps: Dispose of contaminated needles and blades in a designated sharps container for

chemical waste.

Decontamination:

Glassware: Reusable glassware should be decontaminated by soaking in a suitable

solvent (e.g., ethanol or isopropanol) to dissolve the compound, followed by a thorough

wash with detergent and water. The solvent used for decontamination must be collected

as hazardous waste.

Spills: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite or

sand). The contaminated absorbent must be collected as hazardous waste.

Final Disposal: All TIM-063 waste must be disposed of through the institution's official

hazardous waste management program.[2][3][4][5][6]

Quantitative Data Summary
TIM-063 is an ATP-competitive inhibitor of CaMKK isoforms.[7][8][9]

Target Ki IC50

CaMKKα 0.35 µM 0.63 µM

CaMKKβ 0.2 µM 0.96 µM

AAK1 Not Reported 8.51 µM

Key Experimental Protocol: In Vitro Kinase
Inhibition Assay
This protocol outlines a general procedure for assessing the inhibitory effect of TIM-063 on

CaMKK activity.

1. Reagents and Materials:

TIM-063 stock solution (e.g., 10 mM in DMSO)
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Recombinant human CaMKKα or CaMKKβ

Kinase buffer (specific composition may vary, but generally contains a buffer like HEPES,

MgCl₂, ATP, and a substrate)

Substrate (e.g., a peptide substrate for CaMKK)

ATP solution

Kinase detection reagent (e.g., ADP-Glo™ Kinase Assay)

Microplate reader

2. Procedure:

Prepare serial dilutions of TIM-063 in the appropriate solvent (e.g., DMSO) and then dilute

further in kinase buffer to the desired final concentrations.

In a multi-well plate, add the kinase, the peptide substrate, and the various concentrations of

TIM-063. Include a positive control (no inhibitor) and a negative control (no kinase).

Initiate the kinase reaction by adding ATP.

Incubate the plate at the optimal temperature (e.g., 30°C) for a specified period (e.g., 60

minutes).

Stop the reaction and measure the kinase activity using a suitable detection method, such as

a luminescence-based assay that quantifies the amount of ADP produced.

Plot the kinase activity against the logarithm of the inhibitor concentration and fit the data to

a dose-response curve to determine the IC50 value.
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Caption: Experimental workflow for determining the IC50 of TIM-063.

Downstream Targets

Ca2+/Calmodulin

CaMKK (α/β)

Activates

CaMKI

Phosphorylates

CaMKIV

Phosphorylates

AMPK

Phosphorylates

TIM-063

Inhibits

Click to download full resolution via product page

Caption: TIM-063 inhibits the CaMKK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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